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Compound of Interest

Compound Name: Butylsilane

Cat. No.: B075430 Get Quote

This technical guide provides a comprehensive overview of the core physicochemical

properties of butylsilane, specifically its boiling point and density. It is intended for researchers,

scientists, and professionals in drug development and chemical synthesis who utilize

organosilane compounds. This document details the established values for these properties

and outlines the rigorous experimental methodologies for their determination.

Core Physicochemical Properties of Butylsilane
Butylsilane (C₄H₁₂Si) is an organosilicon compound with well-defined physical characteristics.

Its boiling point and density are critical parameters for its handling, purification, and application

in various chemical processes.

The boiling point and density of butylsilane have been experimentally determined and are

summarized below. These values are essential for predicting the compound's behavior under

different temperature and pressure conditions.

Property Value Conditions

Boiling Point 56.7 °C
At standard atmospheric

pressure (lit.)[1][2][3][4]

Density 0.68 g/mL At 20 °C (lit.)[1][2][3][4][5]

Table 1: Boiling Point and Density of Butylsilane.
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Chemical Identifier Value

CAS Number 1600-29-9[6]

Molecular Formula C₄H₁₂Si[2][6]

Molecular Weight 88.22 g/mol [2][3][6]

Refractive Index n20/D 1.392[1][2][3]

Table 2: Additional Physicochemical Data for Butylsilane.

Experimental Protocols
The determination of the boiling point and density of butylsilane requires precise and

standardized experimental procedures. The following sections detail the methodologies for

obtaining these values.

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[7] For a volatile and flammable compound like butylsilane, specific methods that

require small sample volumes are preferred.

Method 1: Capillary Method (Thiele Tube)

This micro-method is one of the simplest and most common for determining the boiling point of

a liquid sample and is advantageous due to the small amount of material required (less than

0.5 mL).[8]

Apparatus: Thiele tube, thermometer, small test tube (e.g., 10 x 75 mm), capillary tube

(sealed at one end), rubber band or wire, heating oil (mineral oil), and a heat source (Bunsen

burner or hot plate).

Procedure:

A small volume (approximately 0.5 mL) of butylsilane is placed into the small test tube.

A capillary tube, sealed at one end, is inverted and placed into the butylsilane sample

(open end down).[8]
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The test tube is attached to a thermometer using a small rubber band, ensuring the

sample is aligned with the thermometer bulb.

The assembly is clamped and immersed in a Thiele tube containing heating oil, ensuring

the heat is distributed evenly by convection.[8]

The side arm of the Thiele tube is gently heated, causing the oil temperature to rise.

As the temperature approaches the boiling point, a stream of bubbles will emerge from the

open end of the inverted capillary tube as the trapped air and butylsilane vapor expand.

[8][9]

Heating is continued until a rapid and continuous stream of bubbles is observed.

The heat source is then removed, and the apparatus is allowed to cool slowly.

The boiling point is the temperature at which the bubbling stops and the liquid is drawn

back into the capillary tube.[7][8] This is the point where the external pressure equals the

vapor pressure of the butylsilane.

Method 2: Simple Distillation

For larger sample volumes, a simple distillation can be used to determine the boiling point.[10]

Apparatus: Distillation flask, condenser, receiving flask, thermometer, heating mantle, and

boiling chips.

Procedure:

The distillation flask is charged with a sample of butylsilane and a few boiling chips to

ensure smooth boiling.

The apparatus is assembled, with the thermometer bulb positioned just below the side arm

leading to the condenser to accurately measure the temperature of the vapor.

The butylsilane is heated to a boil.
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The temperature is recorded when it stabilizes as the vapor condenses and is collected in

the receiving flask. This stable temperature is the boiling point.[10]

Density is an intrinsic property defined as mass per unit volume.[11]

Method 1: Pycnometer Method

A pycnometer is a glass flask with a precise, known volume, used for accurate density

measurements of liquids.[12]

Apparatus: Pycnometer (specific gravity bottle), analytical balance.

Procedure:

The empty, clean, and dry pycnometer is weighed accurately on an analytical balance.

The pycnometer is filled with butylsilane, ensuring no air bubbles are present. The

stopper is inserted, and any excess liquid is carefully wiped from the outside.

The filled pycnometer is weighed again.

The mass of the butylsilane is determined by subtracting the mass of the empty

pycnometer from the mass of the filled pycnometer.

The density is calculated by dividing the mass of the butylsilane by the known volume of

the pycnometer.[12]

Method 2: Mass and Volume Measurement

A straightforward method for determining density involves measuring the mass and volume of a

sample directly.[13]

Apparatus: Graduated cylinder, analytical balance.

Procedure:

The mass of a clean, dry graduated cylinder is measured.
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A specific volume of butylsilane is added to the graduated cylinder, and the volume is

recorded by reading the bottom of the meniscus.[13]

The combined mass of the graduated cylinder and the butylsilane is measured.

The mass of the butylsilane is calculated by subtraction.

The density is calculated by dividing the mass of the sample by the measured volume. To

improve accuracy, this procedure should be repeated multiple times and the results

averaged.[13]

Logical Workflow and Visualizations
The characterization of butylsilane follows a logical workflow, from its synthesis to the

verification of its physical properties. This process ensures the identity and purity of the

compound before its use in further applications.

The overall process involves the chemical synthesis of butylsilane, followed by purification,

and finally, characterization of its physical properties.
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Caption: Workflow for the synthesis and physical characterization of butylsilane.
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The choice of method for boiling point determination often depends on the available sample

volume.

Sample of Butylsilane

Sample Volume Available?

Use Micro-Method
(Thiele Tube / Capillary)

< 1 mL

Use Macro-Method
(Simple Distillation)

> 1 mL

Boiling Point Data

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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